Cas no 551935-98-9 (N'-hydroxypyrrolidine-1-carboximidamide)

• Product Name: N'-hydroxypyrrolidine-1-carboximidamide
• CAS No: 551935-98-9
• Molecular Formula: C₅H₁₁N₃O
• Molecular Weight: 129.16034
• CID: 943503
• PubChem ID: 40479342

N'-hydroxypyrrolidine-1-carboximidamide Properties

Names and Identifiers

• 1-pyrrolidinecarboximidamide,n-hydroxy-
• 1-[hydroxy(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol
• AC1Q7DDJ
• AR-1B9481
• KST-1B9120
• N-Hydroxypropranolol
• N-hydroxy-pyrrolidine-1-carboxamidine
• N'-hydroxypyrrolidine-1-carboximidamide
• SCHEMBL4586883
• EN300-153903
• 551935-98-9
• CHEMBL312063

• InChIKey： YVUUTZVRHZMHKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11N3O/c6-5(7-9)8-3-1-2-4-8/h9H,1-4H2,(H2,6,7)
• SMILES： C1CCN(C1)C(=NO)N

Computed Properties

• Exact Mass: 129.09033
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.090211983g/mol
• Heavy Atom Count: 9
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 59.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines N-hydroxyguanidines